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Compound of Interest

Compound Name: 2,3-Dimethylbenzophenone
CAS No.: 1322-78-7
Cat. No.: B075470
Get Quote
. J

To manage waste effectively, we must first understand the molecular behavior of the
compound. 2,3-Dimethylbenzophenone consists of two methyl-substituted benzene rings
connected by a rigid carbonyl group|[3].

o Causality of Containment: Because it is highly lipophilic and insoluble in water, sink or drain
disposal is strictly forbidden. Only small quantities of highly water-soluble, low-toxicity
materials are permitted in wastewater systems[4].

o Causality of Segregation: As an organic ketone, it is generally stable but can undergo
unintended exothermic reactions if mixed with strong oxidizing agents or strong acids[4]. It
must be segregated into dedicated organic waste streams and ultimately destroyed via high-
temperature incineration.

Quantitative Disposal Parameters

The following table summarizes the critical physical properties and their direct operational
implications for waste management:
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Property /| Parameter Value | Specification Operational Implication

Unique identifier required for
CAS Number 13319-69-2 accurate waste profiling and

manifesting[1].

_ . _ Dictates the use of solid waste
) White to off-white crystalline ) )
Physical State id containment unless dissolved
soli
in a solvent[3].

Strictly prohibits sink/drain
Water Solubility Insoluble disposal; requires organic

waste streams[4],[3].

) Commonly disposed of as a
o Soluble in ethanol, acetone, ) o
Solvent Compatibility mixed flammable organic liquid

etc.
waste[5],[3].

. o ) Mandates appropriate PPE
) Skin/Eye Irritation, Aquatic
Primary Hazards o (gloves, goggles) and
Toxicity i
secondary containment[3].

Step-by-Step Disposal Methodology

The following protocol guarantees a self-validating system where each step inherently verifies
the safety of the next.

Phase 1: Source Segregation and Containment

 |solate Incompatibles: Never mix 2,3-Dimethylbenzophenone waste with strong oxidizing
agents, reducing agents, or strong acids[4]. Causality: Mixing aromatic ketones with
oxidizers can generate heat or toxic byproducts in the waste drum, leading to pressurization.

o Select Appropriate Containment: Use chemically compatible, leak-proof containers such as
amber glass bottles or High-Density Polyethylene (HDPE) carboys[4],[5]. Causality: Glass
and HDPE do not react with or absorb organic ketone contents, ensuring the structural
integrity of the waste vessel[4].
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e Manage Headspace: Fill the container to no more than 90% of its capacity, leaving at least
one inch of headspace[4],[5]. Causality: This void space accommodates vapor expansion
caused by ambient temperature fluctuations in the laboratory, preventing container
rupture[4].

Phase 2: Regulatory Labeling and SAA Storage 4. Apply Standardized Labeling: Immediately
attach a hazardous waste label upon placing the first drop or gram of waste into the
container[6]. The label must explicitly state "Hazardous Waste" and list "2,3-
Dimethylbenzophenone" along with any solvents used (e.g., "Acetone 80%, 2,3-
Dimethylbenzophenone 20%"). Causality: The EPA prohibits the use of abbreviations or
chemical formulas on waste labels to ensure emergency responders can instantly identify the
hazards[6]. 5. Store in a Satellite Accumulation Area (SAA): Place the labeled container in a
designated SAA at or near the point of generation, under the direct control of laboratory
personnel[2],[7]. Ensure the container is kept securely closed at all times except when actively
adding waste[6]. 6. Implement Secondary Containment: Place the primary waste container
inside a secondary containment tray[2],[5]. Causality: In the event of primary vessel failure,
secondary containment captures the spill, preventing environmental contamination and mixing
with incompatible chemicals[8],[5].

Phase 3: EHS Transfer and Final Disposal 7. Monitor Accumulation Limits: Conduct
documented weekly inspections of the SAA for leaks or container deterioration[2],[6]. Do not
exceed the EPA limit of 55 gallons of hazardous waste in a single SAA[7]. 8. Execute EHS
Transfer: Once the container reaches its 90% fill limit, complete a Chemical Waste Pickup
Form[6]. The container must be removed from the SAA and transferred to a central
accumulation area within 72 hours (3 days)[4],[6]. 9. Final RCRA Disposal: Partner with a
licensed environmental services provider to transport and dispose of the waste[8]. 2,3-
Dimethylbenzophenone is typically destroyed via high-temperature incineration at a permitted
RCRA facility.

Workflow Visualization
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Workflow for the compliant segregation, containment, and disposal of 2,3-
Dimethylbenzophenone waste.

Regulatory & Compliance Logistics

Under the EPA's Resource Conservation and Recovery Act (RCRA), 2,3-
Dimethylbenzophenone waste—particularly when mixed with flammable solvents during
synthesis—typically exhibits the characteristic of ignitability (D001) or is managed as a
hazardous organic waste[2].

For academic and research institutions, the EPA's Subpart K regulations provide alternative
standards for managing hazardous waste. Subpart K allows eligible academic entities to store
waste for a maximum of twelve months within the facility, provided a formal Laboratory
Management Plan is actively maintained and waste determinations are made by trained
professionals[7]. Regardless of the regulatory framework (Standard SAA vs. Subpart K),
maintaining meticulous documentation of waste generation and ensuring regular removal from
laboratories is a non-negotiable compliance standard[2],[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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